Cas no 4167-02-6 (b-Bromoethylphosphoryl Dichloride)

• Product Name: b-Bromoethylphosphoryl Dichloride
• CAS No: 4167-02-6
• MF: C₂H₄BrCl₂O₂P
• MW: 241.835719108582
• CID: 927252
• PubChem ID: 4684632
• Update Time: 2025-05-21

b-Bromoethylphosphoryl Dichloride Chemical and Physical Properties

Names and Identifiers

• (2-bromoethyl)-phosphorylchloride
• β-Bromoethylphosphoryl Dichloride
• 2-bromoethyl dichlorophosphate
• 2-bromoethyl phosphodichloridate
• 2-bromoethyl phosphorodichloridate
• 2-bromoethylphosphoric acid dichloride
• A-Bromoethyl Phosphoric Acid Dichloride
• A-Bromoethylphosphoryl Dichloride
• Beta-Bromoethylphosphoryl Dichloride
• 1-bromo-2-dichlorophosphoryloxyethane
• STL434408
• SY299057
• DTXSID80405539
• 2-BROMOETHYL DICHLORIDOPHOSPHATE
• 4167-02-6
• AKOS032455663
• beta -Bromoethylphosphoryl Dichloride
• SCHEMBL93503
• NYKRTKYIPKOPLK-UHFFFAOYSA-N
• bromoethyl phosphorodichloridate
• MFCD04116122
• b-Bromoethylphosphoryl Dichloride
• ?-Bromoethylphosphoryl Dichloride
• (2-bromoethoxy)phosphonoyl dichloride

• Inchi： 1S/C2H4BrCl2O2P/c3-1-2-7-8(4,5)6/h1-2H2
• InChI Key： NYKRTKYIPKOPLK-UHFFFAOYSA-N
• SMILES： BrCCOP(=O)(Cl)Cl

Computed Properties

• Exact Mass: 239.85100
• Monoisotopic Mass: 239.85093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 75-78°C
• Stability/Shelf Life: Moisture sensitive
• PSA: 36.11000
• LogP: 2.98360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters

Additional information on b-Bromoethylphosphoryl Dichloride

Recent Advances in the Application of b-Bromoethylphosphoryl Dichloride (CAS: 4167-02-6) in Chemical Biology and Pharmaceutical Research

The compound b-Bromoethylphosphoryl Dichloride (CAS: 4167-02-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This organophosphorus reagent serves as a critical intermediate in the synthesis of various bioactive molecules, including nucleotide analogs, prodrugs, and enzyme inhibitors. Recent studies have highlighted its utility in the development of novel therapeutic agents and chemical probes, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of b-Bromoethylphosphoryl Dichloride in the synthesis of phosphoramidate prodrugs for antiviral applications. The researchers utilized this reagent to modify nucleoside analogs, resulting in compounds with enhanced cellular uptake and improved metabolic stability. These prodrugs exhibited potent activity against RNA viruses, including SARS-CoV-2 and influenza, suggesting potential applications in pandemic preparedness and antiviral therapy development.

In the field of cancer research, b-Bromoethylphosphoryl Dichloride has been employed as a key building block for the development of targeted kinase inhibitors. A recent Nature Chemical Biology publication (2024) described its use in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The bromoethyl moiety facilitated selective covalent binding to cysteine residues in the ATP-binding pocket, leading to irreversible inhibition with improved selectivity profiles compared to traditional reversible inhibitors.

From a chemical biology perspective, this reagent has enabled significant advances in protein labeling and modification strategies. A 2024 ACS Chemical Biology study reported a novel method for site-specific protein phosphorylation using b-Bromoethylphosphoryl Dichloride derivatives. This approach allowed for the introduction of phosphoamino acid mimics at predetermined sites in proteins, facilitating studies of phosphorylation-dependent signaling pathways with unprecedented precision.

The synthetic versatility of b-Bromoethylphosphoryl Dichloride continues to inspire innovations in drug delivery systems. Recent work published in Bioconjugate Chemistry (2023) demonstrated its application in the development of pH-responsive drug conjugates. The bromoethyl group served as a cleavable linker that released therapeutic payloads specifically in acidic tumor microenvironments, potentially reducing off-target effects and improving therapeutic indices.

Despite these promising applications, challenges remain in the large-scale production and handling of b-Bromoethylphosphoryl Dichloride due to its moisture sensitivity and reactivity. Recent process chemistry innovations, including continuous flow synthesis approaches, have begun to address these limitations, as reported in a 2024 Organic Process Research & Development article. These advancements may facilitate broader adoption of this valuable reagent in industrial pharmaceutical applications.

Looking forward, the unique reactivity profile of b-Bromoethylphosphoryl Dichloride (CAS: 4167-02-6) positions it as a key player in emerging areas such as PROTAC development, antibody-drug conjugates, and chemical proteomics. Ongoing research continues to uncover new applications for this versatile building block, solidifying its importance in modern drug discovery and chemical biology research.